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Compound of Interest

Compound Name: 2-Pyridinecarboxaldehyde

Cat. No.: B072084 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Pyridinecarboxaldehyde, tailored for researchers, scientists, and

drug development professionals. Following these procedural steps is critical for ensuring

laboratory safety.

Chemical Identifier:

Name: 2-Pyridinecarboxaldehyde

Synonyms: Picolinaldehyde, 2-Formylpyridine

CAS Number: 1121-60-4

Molecular Formula: C6H5NO

Molecular Weight: 107.11 g/mol [1]

Hazard Identification and Classification
2-Pyridinecarboxaldehyde is a hazardous substance that requires careful handling.[2] It is

classified as a combustible liquid that is harmful if swallowed, fatal if inhaled, and causes

severe skin burns and eye damage.[3] It may also cause an allergic skin reaction and is toxic to

aquatic life.
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Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin corrosion/irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Hazardous to the aquatic

environment, acute hazard
Category 2 H401: Toxic to aquatic life

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3] A face shield is also

recommended.

Protects against splashes and

vapors that can cause severe

eye damage.[3]

Skin Protection

Fire/flame resistant and

impervious clothing. Handle

with gloves inspected prior to

use (e.g., polychloroprene,

nitrile rubber, butyl rubber).[2]

[3]

Prevents skin contact which

can cause severe burns and

allergic reactions.[2][3]

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or if irritation is experienced.[3]

Use a respirator with a filter for

organic vapors (Type A).

Protects against inhalation of

toxic vapors, which can be

fatal.[3]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Remove all sources of ignition as the substance is combustible.[3][4]

Have appropriate fire extinguishing media available (dry chemical, carbon dioxide, or

alcohol-resistant foam).[3]

2. Handling:

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe vapors or mist.[3]
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Use non-sparking tools to prevent ignition.[3]

When handling, do not eat, drink, or smoke.[2][3]

Keep the container tightly closed when not in use.[3][4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3][4] Recommended storage temperature is 2-

8°C.[4]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

strong acids, and strong reducing agents.[5]

The product is light and air-sensitive; store under an inert gas like argon or nitrogen.[6][7]

Store in a locked-up or restricted-access area.[3]

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water/shower for at

least 15 minutes. Seek immediate medical

attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]
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Disposal Plan
Proper disposal of 2-Pyridinecarboxaldehyde and its containers is crucial to avoid

environmental contamination and comply with regulations.

1. Waste Chemical Disposal:

Dispose of the chemical through a licensed professional waste disposal service.

Do not allow the chemical to enter drains.

Waste material must be disposed of in accordance with national and local regulations.

2. Contaminated Container Disposal:

Leave chemicals in their original containers. Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Dispose of containers to an appropriate treatment and disposal facility in accordance with

applicable laws and regulations.[3]

Workflow for Safe Handling of 2-
Pyridinecarboxaldehyde
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Safe Handling Workflow for 2-Pyridinecarboxaldehyde

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Don Appropriate PPE

Transfer Chemical Carefully

Prepare Well-Ventilated Work Area (Fume Hood) Verify Emergency Equipment (Eyewash, Shower)

Perform Experimental Work

Store in a Cool, Dry, Ventilated, Secure Area Clean Work Area

Segregate Chemical Waste

Decontaminate or Dispose of Empty Container

Arrange for Professional Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Pyridinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Pyridinecarboxaldehyde | C6H5NO | CID 14273 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. datasheets.scbt.com [datasheets.scbt.com]

3. echemi.com [echemi.com]

4. 2-Pyridinecarboxaldehyde - Safety Data Sheet [chemicalbook.com]

5. 2-Pyridinecarboxaldehyde(1121-60-4)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

6. fishersci.com [fishersci.com]

7. Page loading... [guidechem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Pyridinecarboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072084#personal-protective-equipment-for-handling-
2-pyridinecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b072084?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridinecarboxaldehyde
https://datasheets.scbt.com/sc-206044.pdf
https://www.echemi.com/sds/2-pyridinecarboxaldehyde-pid_Seven6266.html
https://www.chemicalbook.com/msds/2-pyridinecarboxaldehyde.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0153722_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0153722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-pyridinecarboxaldehyde-dic7956.html
https://www.benchchem.com/product/b072084#personal-protective-equipment-for-handling-2-pyridinecarboxaldehyde
https://www.benchchem.com/product/b072084#personal-protective-equipment-for-handling-2-pyridinecarboxaldehyde
https://www.benchchem.com/product/b072084#personal-protective-equipment-for-handling-2-pyridinecarboxaldehyde
https://www.benchchem.com/product/b072084#personal-protective-equipment-for-handling-2-pyridinecarboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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